Cas no 2229223-88-3 (tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate
• CAS No: 2229223-88-3
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5968592
• PubChem ID: 165721881
• Update Time: 2025-06-08

tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate
• 2229223-88-3
• EN300-1884148
• tert-butyl N-{2-oxo-1-[6-(propan-2-yloxy)pyridin-2-yl]ethyl}carbamate

• Inchi： 1S/C15H22N2O4/c1-10(2)20-13-8-6-7-11(16-13)12(9-18)17-14(19)21-15(3,4)5/h6-10,12H,1-5H3,(H,17,19)
• InChI Key： UZBRRJBYHFWDGX-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC=C(N=1)OC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate

Introduction to Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate (CAS No. 2229223-88-3)

Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2229223-88-3, represents a novel derivative with potential applications in drug development and bioorganic synthesis. Its molecular structure incorporates a pyridine core, modified with an ester group and an alkoxy side chain, which contributes to its distinct reactivity and biological activity.

The pyridine moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate, the pyridine ring is further functionalized with a carbamate group at the 2-position and an alkoxy substituent at the 1-position, which enhances its solubility and bioavailability. The tert-butyl group at the nitrogen of the carbamate moiety provides stability to the molecule, preventing unwanted hydrolysis under physiological conditions.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with precise structural motifs to optimize their pharmacological profiles. The presence of the propan-2-yloxy group in this compound suggests potential interactions with metabolic enzymes, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties. This feature makes Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate a promising candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacologically active agents. The versatility of its functional groups allows for further modifications, enabling chemists to explore diverse chemical space. For instance, the carbamate group can be hydrolyzed or converted into other functional derivatives, while the pyridine core can be used as a scaffold for designing molecules with enhanced binding affinity to biological targets.

Current research in the field of bioorganic chemistry has demonstrated that compounds featuring pyridine derivatives often exhibit significant therapeutic potential. Studies have shown that pyridine-based molecules can modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific arrangement of atoms in Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate may contribute to its ability to interact with such pathways, making it a valuable asset in ongoing drug development efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the product, ensuring that it meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic significance, Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate may also serve as a tool compound in biochemical assays. Its unique structural features make it suitable for use as a substrate or inhibitor in enzyme-based assays, helping researchers elucidate the mechanisms of action of target proteins. Such studies are crucial for understanding disease pathways and identifying new therapeutic opportunities.

The growing interest in small molecule drugs has led to increased efforts in developing libraries of novel compounds for high-throughput screening (HTS). Tert-butyl N-{2-oxo-1-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate could be incorporated into such libraries due to its structural complexity and potential biological activity. By testing large numbers of compounds simultaneously, researchers can rapidly identify candidates with promising pharmacological properties that warrant further investigation.

The future prospects of this compound are closely tied to ongoing advancements in computational chemistry and artificial intelligence (AI). Machine learning algorithms can predict the biological activity of molecules based on their structural features, allowing researchers to prioritize compounds for experimental validation. This approach can significantly accelerate drug discovery by reducing the time and resources required for hit identification and lead optimization.

In conclusion,Tert-butyl N-{2 oxo 1 6 (propan 2 yloxy) pyridin 2 ylethyl} carbamate (CAS No 2229223 88 3) represents a fascinating example of how structural innovation can lead to novel pharmacological entities. Its unique combination of functional groups makes it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound is poised to play an important role in shaping the future of pharmaceutical chemistry.